2-Pentylsulfinylthiophene

• IUPAC Name: 2-pentylsulfinylthiophene
• InChI: InChI=1S/C9H14OS2/c1-2-3-4-8-12(10)9-6-5-7-11-9/h5-7H,2-4,8H2,1H3
• InChI Key: AYEAUGIRQZLBLF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCS(=O)C1=CC=CS1
• Molecular Formula: C9H14OS2
• Molecular Weight: 202.3 g/mol

Description

2-Pentylsulfinylthiophene is a sulfur-containing heterocyclic compound characterized by a thiophene ring substituted at the 2-position with a pentylsulfinyl (-SO-C₅H₁₁) group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Pentylsulfinylthiophene typically involves the introduction of a pentylsulfinyl group to the thiophene ring. One common method is the reaction of thiophene with pentylsulfinyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfinyl chloride.

Industrial Production Methods: Industrial production of 2-Pentylsulfinylthiophene may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions: 2-Pentylsulfinylthiophene undergoes various chemical reactions, including:

Oxidation: The sulfinyl group can be further oxidized to a sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The sulfinyl group can be reduced to a sulfide using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, Friedel-Crafts acylation reagents.

Major Products:

Oxidation: 2-Pentylsulfonylthiophene.

Reduction: 2-Pentylthiophene.

Substitution: Various substituted thiophenes depending on the reagents used.

Scientific Research Applications

2-Pentylsulfinylthiophene has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules and polymers.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure.

Industry: Utilized in the development of organic semiconductors and materials for electronic devices.

Mechanism of Action

The mechanism of action of 2-Pentylsulfinylthiophene involves its interaction with specific molecular targets. The sulfinyl group can participate in redox reactions, influencing the compound’s reactivity and interaction with biological molecules. The thiophene ring can engage in π-π interactions with aromatic residues in proteins, potentially affecting their function.

Comparison with Similar Compounds

Comparison with Similar Compounds

2-Phenylthiophene (CAS 825-55-8)

• Structure : A thiophene ring with a phenyl (-C₆H₅) substituent at the 2-position.
• Molecular Weight : 160.24 g/mol .
• Properties :
  • High lipophilicity (LogP = 9.25) due to the aromatic phenyl group .
  • Used as a pharmaceutical intermediate and in electronic materials .
• Comparison: The phenyl group enhances stability and π-π stacking interactions, making it suitable for optoelectronic applications.

2,2'-Bithiophene (CAS 492-97-7)

• Structure : Two thiophene rings linked at their 2-positions.
• Molecular Weight : 166.26 g/mol (C₈H₆S₂) .
• Properties :
  • Extended conjugation enables use in conductive polymers and organic semiconductors.
  • Lower LogP (estimated ~3.5) compared to 2-phenylthiophene due to reduced hydrophobicity.
• Comparison :
  • Bithiophene’s conjugated system facilitates charge transport, whereas 2-pentylsulfinylthiophene’s sulfinyl group might introduce redox activity or serve as a hydrogen-bond acceptor, expanding its utility in catalysis or drug design.

Sulfinyl-Containing Analogues (e.g., 2-[(Diphenylmethyl)sulfinyl]acetic Acid)

• Structure : A sulfinyl group attached to a diphenylmethyl moiety and an acetic acid chain .
• Properties :
  • Sulfinyl groups enhance electrophilicity and chiral properties, useful in asymmetric synthesis.
  • Similarity score of 0.83 to other sulfinyl derivatives suggests shared reactivity patterns .
• Comparison: The sulfinyl group in 2-pentylsulfinylthiophene could similarly act as a chiral center or participate in nucleophilic reactions, differentiating it from non-sulfurized thiophene derivatives.

Data Table: Key Properties of Comparable Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	LogP	Key Applications
2-Phenylthiophene	C₁₀H₈S	160.24	9.25	Pharmaceuticals, electronics
2,2'-Bithiophene	C₈H₆S₂	166.26	~3.5*	Conductive polymers
Sulfinyl derivatives	Variable	200–300*	Variable	Catalysis, chiral synthesis

*Estimated based on structural analogs.

Research Findings and Implications

• Substituent Effects: Electron-donating groups (e.g., phenyl) increase aromatic stability, while sulfinyl groups introduce polarity and redox activity .
• Synthetic Utility :
  • Thiophene derivatives are versatile intermediates; sulfinyl modifications could enable new routes to chiral ligands or bioactive molecules .